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Compound of Interest

Compound Name: 2,3-Dimethoxyphenylacetonitrile

Cat. No.: B1295363

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
2,3-Dimethoxyphenylacetonitrile (CAS No: 4468-57-9), a compound of interest in
pharmaceutical and chemical research. This document collates available data on its melting
point and solubility, outlines detailed experimental protocols for their determination, and
presents logical workflows to guide laboratory practice.

Core Physical Properties

Precise physical property data for 2,3-Dimethoxyphenylacetonitrile is not abundantly
available in public literature, with some ambiguity between its potential solid and liquid states at
ambient temperatures. While a definitive melting point for the 2,3-isomer is not consistently
reported, data for its isomers and related compounds, alongside general principles of organic
chemistry, provide valuable context.

Data Presentation
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2,3- 3,5- (3,4-
Property Dimethoxyphenyla  Dimethoxyphenyla  Dimethoxyphenyl)a
cetonitrile cetonitrile cetonitrile
CAS Number 4468-57-9 13388-75-5 93-17-4
Molecular Formula C10H11NO2 C10H11NO2 C10H11NO2
Molecular Weight 177.20 g/mol 177.20 g/mol 177.20 g/mol
White to almost white
Appearance Powder or liquid Crystalline powder crystals or crystalline
needles
_ _ Not definitively
Melting Point 54-57°C 54-57°C
reported
- _ 283.2°C at 760 171-178°C at 10
Boiling Point Not reported
mmHg[1] mmHg
N No specific data No specific data Soluble in methanol
Solubility

available

available

(10%) and ethanol

Experimental Protocols

Given the absence of specific published methods for 2,3-Dimethoxyphenylacetonitrile, the

following are detailed, generalized protocols for the determination of melting point and solubility

applicable to organic compounds.

Melting Point Determination (Capillary Method)

This method is a standard and widely used technique for determining the melting point of a

solid organic compound.[2][3]

Objective: To determine the temperature range over which the solid-to-liquid phase transition

occurs for 2,3-Dimethoxyphenylacetonitrile, assuming a solid form.

Materials:

» 2,3-Dimethoxyphenylacetonitrile sample
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Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (if sample is not a fine powder)
Procedure:
e Sample Preparation:

o If the sample consists of large crystals, gently crush it into a fine powder using a mortar
and pestle.

o Tap the open end of a capillary tube into the powdered sample to pack a small amount of
the compound into the tube.

o Invert the tube and tap the sealed end on a hard surface to compact the sample at the
bottom. The packed sample should be approximately 2-3 mm in height.[2]

e Apparatus Setup:
o Place the packed capillary tube into the heating block of the melting point apparatus.

o Ensure the thermometer is correctly positioned to accurately measure the temperature of
the block.

e Determination:

o Turn on the heating element and set a heating rate of approximately 10-15°C per minute
for a preliminary, rapid determination of the approximate melting range.

o Allow the apparatus to cool.

o For an accurate determination, prepare a new capillary and heat the block rapidly to about
15-20°C below the approximate melting point observed in the preliminary run.
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o Reduce the heating rate to 1-2°C per minute.

o Carefully observe the sample. Record the temperature at which the first drop of liquid
appears (the beginning of the melting range).

o Continue heating slowly and record the temperature at which the last solid crystal melts
(the end of the melting range).

o Data Recording:

o The melting point is reported as a range from the temperature of initial melting to the
temperature of complete melting.

Solubility Determination (Qualitative Method)

This protocol provides a straightforward method to assess the solubility of 2,3-
Dimethoxyphenylacetonitrile in various solvents.

Objective: To qualitatively determine the solubility of 2,3-Dimethoxyphenylacetonitrile in a
range of common laboratory solvents.

Materials:

2,3-Dimethoxyphenylacetonitrile sample

A selection of solvents (e.g., water, methanol, ethanol, acetone, ethyl acetate,
dichloromethane, toluene, hexane)

Small test tubes

Spatula or calibrated dropper

Vortex mixer (optional)

Procedure:

e Sample and Solvent Measurement:
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o Into a clean, dry test tube, add approximately 10-20 mg of the solid compound or 1-2
drops of the liquid compound.

o Add 1 mL of the chosen solvent to the test tube.
e Mixing:

o Agitate the mixture vigorously for 1-2 minutes. A vortex mixer can be used for more
efficient mixing.

e Observation:

o

Visually inspect the mixture.

[¢]

Soluble: The compound completely dissolves, forming a clear, homogeneous solution.

[¢]

Partially Soluble: A significant portion of the compound dissolves, but some undissolved
material remains.

[¢]

Insoluble: The compound does not appear to dissolve.
e Heating (for sparingly soluble compounds):

o If the compound is sparingly soluble at room temperature, gently warm the test tube in a
water bath and observe any changes in solubility. Note if the compound dissolves upon
heating and if it precipitates upon cooling.

» Data Recording:

o Record the solubility of the compound in each solvent as soluble, partially soluble, or
insoluble at the tested temperature.

Visualizations
Logical Workflow for Physical Property Determination
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Workflow for Physical Property Determination

Melting Point Determination Solubility Determination
Obtain Sample Obtain Sample and Solvents
Prepare Sample in Capillary Tube Mix Sample and Solvent
Preliminary Rapid Heating Observe at Room Temperature

If partially soluble

Gently Heat (if sparingly soluble)

Note Approximate Melting Range

Cool Apparatus Observe upon Heating and Cooling

Accurate Slow Heating -

Click to download full resolution via product page

Caption: Workflow for determining the melting point and solubility of an organic compound.
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Plausible Synthetic Pathway for a
Dimethoxyphenylacetonitrile Derivative

Plausible Synthesis of a Dimethoxyphenylacetonitrile

Dimethoxybenzaldehyde

Reduction to Alcohol

'

Dimethoxybenzyl Alcohol

'

Conversion to Halide

l

Dimethoxybenzyl Halide

l

Cyanation

Dimethoxyphenylacetonitrile

Click to download full resolution via product page

Caption: A generalized synthetic route for the preparation of a dimethoxyphenylacetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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